Cas no 2445794-11-4 (6-({(tert-butoxy)carbonylamino}methyl)-5-oxaspiro3.5nonane-2-carboxylic acid)

• Product Name: 6-({(tert-butoxy)carbonylamino}methyl)-5-oxaspiro3.5nonane-2-carboxylic acid
• CAS No: 2445794-11-4
• MF: C₁₅H₂₅NO₅
• MW: 299.362704992294
• MDL: MFCD32691669
• CID: 5670954
• PubChem ID: 155821608
• Update Time: 2025-11-07

6-({(tert-butoxy)carbonylamino}methyl)-5-oxaspiro3.5nonane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26975912
• 2445794-11-4
• 6-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-5-oxaspiro[3.5]nonane-2-carboxylic acid
• 6-({[(tert-butoxy)carbonyl]amino}methyl)-5-oxaspiro[3.5]nonane-2-carboxylic acid
• 6-({(tert-butoxy)carbonylamino}methyl)-5-oxaspiro3.5nonane-2-carboxylic acid

• MDL： MFCD32691669
• Inchi： 1S/C15H25NO5/c1-14(2,3)21-13(19)16-9-11-5-4-6-15(20-11)7-10(8-15)12(17)18/h10-11H,4-9H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： XWOGWNSEVNYTLM-UHFFFAOYSA-N
• SMILES： O1C(CNC(=O)OC(C)(C)C)CCCC21CC(C(=O)O)C2

Computed Properties

• Exact Mass: 299.17327290g/mol
• Monoisotopic Mass: 299.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 6-({(tert-butoxy)carbonylamino}methyl)-5-oxaspiro3.5nonane-2-carboxylic acid

Comprehensive Overview of 6-({(tert-butoxy)carbonylamino}methyl)-5-oxaspiro[3.5]nonane-2-carboxylic acid (CAS No. 2445794-11-4)

In the rapidly evolving field of pharmaceutical and organic chemistry, 6-({(tert-butoxy)carbonylamino}methyl)-5-oxaspiro[3.5]nonane-2-carboxylic acid (CAS No. 2445794-11-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to the class of spirocyclic compounds, which are increasingly being explored for their versatility in drug design and material science. The presence of both a carboxylic acid and a tert-butoxycarbonyl (Boc) protected amine group makes it a valuable intermediate in peptide synthesis and medicinal chemistry.

The spiro[3.5]nonane core of this molecule is particularly noteworthy, as spirocyclic frameworks are known for their three-dimensional rigidity, which can enhance binding affinity and selectivity in drug-target interactions. Researchers are actively investigating such scaffolds to address challenges in central nervous system (CNS) drug development, a hot topic in contemporary pharmaceutical research. The compound’s Boc-protected amine moiety also aligns with current trends in prodrug strategies, where protecting groups are used to improve pharmacokinetic properties.

From a synthetic perspective, 6-({(tert-butoxy)carbonylamino}methyl)-5-oxaspiro[3.5]nonane-2-carboxylic acid is a prime example of how green chemistry principles can be applied. The use of Boc protection is a common and efficient method to prevent unwanted side reactions during multi-step syntheses, a technique frequently discussed in organic synthesis forums and academic circles. Its carboxylic acid functionality further allows for diverse derivatization, making it a versatile building block for high-throughput screening libraries.

In the context of AI-driven drug discovery, compounds like this are often highlighted in cheminformatics studies due to their balanced lipophilicity and molecular complexity. The spirocyclic motif is also a recurring theme in fragment-based drug design (FBDD), a cutting-edge approach that leverages small molecular fragments to build potent inhibitors. This aligns with the growing demand for novel chemical entities in oncology and neurodegenerative disease research.

Another area of interest is the compound’s potential role in bioconjugation, where its carboxylic acid group can be activated for coupling with biomolecules like antibodies or peptides. This application is particularly relevant in the development of targeted therapies and diagnostic agents, which are among the most searched topics in biopharmaceutical innovation.

For researchers and manufacturers, the availability of 6-({(tert-butoxy)carbonylamino}methyl)-5-oxaspiro[3.5]nonane-2-carboxylic acid with high purity (often confirmed by HPLC and NMR) is critical. Quality control measures are frequently discussed in GMP synthesis and regulatory compliance forums, reflecting the compound’s importance in preclinical development.

In summary, CAS No. 2445794-11-4 represents a multifaceted tool for modern chemists, bridging gaps between structural diversity, synthetic efficiency, and therapeutic potential. Its relevance to trending topics like AI in chemistry, sustainable synthesis, and precision medicine ensures its continued prominence in scientific literature and industrial applications.